Cas no 2253639-33-5 (Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2))

• Product Name: Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2)
• CAS No: 2253639-33-5
• MF: C₈H₁₃Cl₂N₃O
• MW: 238.114319562912
• CID: 5412223
• PubChem ID: 137935226
• Update Time: 2025-10-31

Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2)
• Z3417037697
• EN300-6504623
• 2253639-33-5
• Spiro[6,7-dihydropyrrolo[1,2-a]imidazole-5,3'-azetidine]-7-ol;dihydrochloride
• 6',7'-dihydrospiro[azetidine-3,5'-pyrrolo[1,2-a]imidazole]-7'-ol dihydrochloride

• Inchi： 1S/C8H11N3O.2ClH/c12-6-3-8(4-9-5-8)11-2-1-10-7(6)11;;/h1-2,6,9,12H,3-5H2;2*1H
• InChI Key： MXHGTDSKXCDISK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C2=NC=CN2C2(CNC2)C1

Computed Properties

• Exact Mass: 237.0435674g/mol
• Monoisotopic Mass: 237.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų

Additional information on Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2)

Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2) and Its Emerging Applications in Chemical Biology

CAS no. 2253639-33-5 refers to a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2), is a complex heterocyclic molecule with a unique spirocyclic structure. The spirocyclic framework is composed of an azetidine ring linked to a pyrrolo[1,2-a]imidazole core, further modified by hydrochloride salt formation. This intricate molecular architecture endows the compound with distinct chemical and biological properties that make it a promising candidate for various applications in drug discovery and therapeutic development.

The significance of this compound lies in its potential to interact with biological targets in novel ways. The spirocyclic structure introduces rigidity to the molecule, which can enhance binding affinity and selectivity when interacting with proteins or enzymes. Additionally, the presence of multiple heterocyclic rings provides diverse functional groups that can be modified for specific biological activities. Recent studies have highlighted the compound's ability to modulate enzyme kinetics and receptor binding, making it a valuable tool in the development of small-molecule inhibitors.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are critical for discovering new therapeutic agents. The Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2) has been synthesized through multi-step organic reactions that involve cyclization, functional group transformations, and salt formation. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations.

One of the most intriguing aspects of this compound is its potential application in targeting neurological disorders. The unique structural features of the spirocyclic core suggest that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary computational studies have indicated that this compound can bind to specific pockets on target proteins with high affinity. These findings have prompted further investigation into its pharmacological properties.

Moreover, the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies. This formulation has been particularly useful in pharmacokinetic studies where drug absorption, distribution, metabolism, and excretion (ADME) properties are meticulously evaluated. The improved solubility also facilitates its use in high-throughput screening assays, where large libraries of compounds are rapidly tested for biological activity.

The field of chemical biology has seen significant advancements in the use of heterocyclic compounds for therapeutic purposes. Spirocyclic structures have emerged as particularly promising scaffolds due to their ability to mimic natural product motifs and exhibit unique biological activities. The Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2) is a testament to this trend, showcasing how innovative molecular design can lead to the discovery of novel therapeutics.

Recent research has also explored the potential of this compound as an anti-inflammatory agent. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that spirocyclic compounds can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural features of CAS no. 2253639-33-5 suggest that it may interfere with these pathways by binding to specific enzyme active sites.

In conclusion, the Spiro[azetidine-3,5′-[5H]pyrrolo[1,2-a]imidazol]-7′-ol, 6′,7′-dihydro-, hydrochloride (1:2) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation into treating neurological disorders and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.